N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-methoxybenzamide

• IUPAC Name: N-[1-[1-(4-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]-3-methoxybenzamide
• InChI: InChI=1S/C22H22FN5O3/c1-31-19-4-2-3-15(13-19)21(29)24-17-9-11-27(12-10-17)22(30)20-14-28(26-25-20)18-7-5-16(23)6-8-18/h2-8,13-14,17H,9-12H2,1H3,(H,24,29)
• InChI Key: IQIQUMXXCFUYPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC=C(C=C4)F
• Molecular Formula: C22H22FN5O3
• Molecular Weight: 423.4 g/mol

Description

The compound “N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-methoxybenzamide” is a complex organic molecule. It contains several functional groups including a 1,2,3-triazole ring, a piperidine ring, a fluorophenyl group, and a methoxybenzamide group.

Scientific Research Applications

1. Radiolabeled Antagonists for Neurotransmission Studies

Researchers have developed radiolabeled antagonists, such as [18F]p-MPPF, which includes a structure similar to the specified chemical, for studying neurotransmitters like serotonin (5-HT1A) using positron emission tomography (PET) (Plenevaux et al., 2000). This application is crucial for understanding brain functions and disorders.

2. Synthesis Routes for Medicinal Chemistry

A practical and efficient synthesis route for a compound structurally related to the specified chemical, YM758 monophosphate, has been developed. This synthesis is significant for medicinal chemistry, particularly for the large-scale production of pharmaceuticals (Yoshida et al., 2014).

3. Understanding Molecular Interactions and Stability

Studies on derivatives of 1,2,4-triazoles, including those similar to the specified compound, have provided insights into molecular stabilities, conformational analyses, and molecular docking studies. These are essential for understanding the anti-cancer properties and interactions with enzymes like EGFR (Karayel, 2021).

4. Antimicrobial Activities of Triazole Derivatives

The synthesis of new 1,2,4-triazole derivatives, structurally akin to the specified compound, has shown significant antimicrobial activities against various microorganisms. This research contributes to the development of new antimicrobial agents (Bektaş et al., 2010).

5. Metabolic and Transporter-Mediated Studies

Investigations on the human metabolites of compounds structurally similar to the specified chemical have revealed insights into the transporter-mediated renal and hepatic excretion. Such studies are vital for understanding drug metabolism and distribution (Umehara et al., 2009).

6. Structural Analysis of Biologically Active Derivatives

Research on biologically active derivatives of 1,2,4-triazoles, including those resembling the specified compound, has involved detailed structural characterization. This includes studying intermolecular interactions and molecular packing, which are important for drug design (Shukla et al., 2017).